5-(1-Tosylpiperidin-4-yl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C23H27N3O6S/c1-15-5-7-18(8-6-15)33(27,28)26-11-9-16(10-12-26)23-24-22(25-32-23)17-13-19(29-2)21(31-4)20(14-17)30-3/h5-8,13-14,16H,9-12H2,1-4H3
• InChI Key: RMYVUCLQZZSGCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NC(=NO3)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C23H27N3O6S
• Molecular Weight: 473.5 g/mol

Description

5-(1-Tosylpiperidin-4-yl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole is a chemical compound with potential applications in scientific research. It has been shown to have interesting biochemical and physiological effects, and its mechanism of action has been studied in detail. In

Mechanism of Action

The mechanism of action of 5-(1-Tosylpiperidin-4-yl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole is not fully understood, but it is thought to involve binding to specific receptors or ion channels in cells. It has been shown to have a high affinity for the dopamine D2 receptor and the sigma-1 receptor, which are both involved in the regulation of neurotransmitter release and intracellular calcium signaling.
Biochemical and Physiological Effects:
Studies have shown that 5-(1-Tosylpiperidin-4-yl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole can modulate the release of various neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been shown to have an effect on intracellular calcium signaling, which is important for many cellular processes such as muscle contraction and neurotransmitter release. Additionally, it has been shown to have potential as an antitumor agent due to its ability to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(1-Tosylpiperidin-4-yl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole in lab experiments is its potential as a fluorescent probe for imaging of intracellular calcium ions. It also has potential as a ligand for various receptors, which could be useful in the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 5-(1-Tosylpiperidin-4-yl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole. One direction is to further investigate its potential as a ligand for various receptors, including the dopamine D2 receptor and the sigma-1 receptor. Another direction is to explore its potential as an antitumor agent and to investigate its mechanism of action in cancer cells. Additionally, further research could be done to develop new fluorescent probes for imaging of intracellular calcium ions using this compound.

Synthesis Methods

The synthesis of 5-(1-Tosylpiperidin-4-yl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole involves the reaction of 3-(3,4,5-trimethoxyphenyl)-1-propargyl-1,2,4-oxadiazole with p-toluenesulfonyl chloride and piperidine in the presence of a base such as triethylamine. The reaction proceeds through nucleophilic substitution of the propargyl group by the piperidine, followed by cyclization and tosylation of the resulting product.

Scientific Research Applications

5-(1-Tosylpiperidin-4-yl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole has been used in scientific research as a potential ligand for various receptors such as the dopamine D2 receptor and the sigma-1 receptor. It has also been studied for its potential use as a fluorescent probe for imaging of intracellular calcium ions. Additionally, it has been shown to have potential as an antitumor agent due to its ability to inhibit the proliferation of cancer cells.